Cas no 1806135-75-0 (Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806135-75-0
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830497
• Update Time: 2025-06-09

Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-2-19-8(16)6-4(15)3-5(20-9(10,11)12)13-7(6)14(17)18/h3H,2H2,1H3,(H,13,15)
• InChI Key： APGHKIAIWKCCTG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(C(=O)OCC)=C([N+](=O)[O-])N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2
• Topological Polar Surface Area: 110

Additional information on Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806135-75-0): A Comprehensive Overview

Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1806135-75-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring fused with a benzene-like structure. The presence of multiple functional groups, including hydroxyl, nitro, and trifluoromethoxy substituents, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The structural features of Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate contribute to its unique chemical properties and reactivity. The nitro group introduces a strong electron-withdrawing effect, which can influence the electronic distribution across the molecule. This property is particularly useful in directing subsequent chemical reactions, such as nucleophilic substitution or reduction processes. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its structural motif is frequently incorporated into molecules targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. The compound's ability to serve as a precursor for more complex structures underscores its importance in medicinal chemistry.

One of the most compelling aspects of Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. Researchers have leveraged the compound's pyridine core to design inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancerous cells. The nitro and trifluoromethoxy groups provide critical interactions with the active site of these enzymes, enhancing binding affinity and inhibitory activity.

The pharmaceutical industry has also explored the use of Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling networks involving various enzymes and receptors. By incorporating this compound into drug candidates, researchers aim to modulate key inflammatory pathways effectively. Preliminary studies have indicated that certain derivatives exhibit potent anti-inflammatory properties without significant immunosuppressive effects, making them promising candidates for clinical trials.

Furthermore, Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate has found applications in the synthesis of neuroprotective compounds. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal death and dysfunction. The pyridine scaffold is known to interact with biological targets involved in neuronal protection and survival. Researchers have synthesized analogs of this compound that show neuroprotective effects by scavenging reactive oxygen species and inhibiting pro-apoptotic enzymes. These findings highlight the potential of this compound as a foundation for developing treatments against neurodegenerative disorders.

The synthetic methodologies for Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate are another area of active research. Efficient synthetic routes not only facilitate large-scale production but also enable access to diverse derivatives for structure-activity relationship studies. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have been employed to optimize the synthesis of this compound. These advancements have significantly improved yield and purity, making it more feasible for industrial applications.

In conclusion, Ethyl 4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806135-75-0) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly significant role in the discovery and development of next-generation pharmaceuticals.